![molecular formula C₆H₁₄ClNO₄ B1141980 1-Deoxy-L-idonojirimycin HCl CAS No. 210223-32-8](/img/structure/B1141980.png)
1-Deoxy-L-idonojirimycin HCl
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Overview
Description
Synthesis Analysis
The synthesis of 1-Deoxy-L-idonojirimycin HCl and its derivatives involves several key steps starting from commercially available precursors. One notable method includes starting from tetrabenzyl glucose, with critical steps involving the substitution of the hydroxyl group at C-5 with an azido group, stereoselective reaction of the aldehyde at C-1 with dimethyl methylenephosphonate anion, conversion of the azide into an amino group, and cyclization of the amino alcohol (La Ferla, Bugada, & Nicotra, 2006). Another approach to synthesizing related iminosugars involves enantiomerically pure allenylstannanes as precursors for the synthesis of 1-deoxy-D-galactohomonojirimycin, highlighting the diversity of synthetic routes available for these compounds (Achmatowicz & Hegedus, 2004).
Scientific Research Applications
In Vitro and In Vivo Studies
Research involving compounds like IDJ often focuses on in vitro and in vivo studies to determine their therapeutic potential. For example, studies on migalastat, a compound with a similar mechanism of action, have highlighted the importance of understanding both in vitro amenability and in vivo effectiveness. This dual approach helps in assessing the potential clinical benefits of such compounds, including IDJ, for conditions like Fabry disease (Lenders, Stappers, & Brand, 2020).
Antibiotic Properties and Environmental Impact
Another angle of research investigates the environmental impact and antibiotic properties of various compounds. While not directly related to IDJ, studies on antibiotics' occurrence and toxicity in the aquatic environment can inform research on the ecological implications of widespread therapeutic use (Kovaláková et al., 2020). These insights are crucial for developing environmentally sustainable therapeutic strategies.
Antioxidant and Anti-inflammatory Applications
Research on the antioxidant properties of hydroxycinnamic acids (HCAs) and their structure-activity relationships offers insights into designing potent antioxidant molecules, which can be relevant for studying IDJ’s potential antioxidant and anti-inflammatory applications (Razzaghi-Asl et al., 2013). Understanding the molecular basis of these effects is vital for developing new treatments for oxidative stress-related diseases.
Mechanism of Action
Target of Action
The primary target of 1-Deoxy-L-idonojirimycin HCl is yeast α-glucosidase . This enzyme plays a crucial role in the breakdown of complex carbohydrates into simple sugars.
Mode of Action
This compound acts as an inhibitor of yeast α-glucosidase . It interacts with the enzyme, preventing it from breaking down complex carbohydrates. This interaction and the resulting changes can lead to significant alterations in cellular metabolism.
Biochemical Pathways
The inhibition of yeast α-glucosidase by this compound affects the carbohydrate metabolism pathway. This can lead to a buildup of complex carbohydrates and a decrease in the production of simple sugars. The downstream effects of this alteration can impact various biological functions and pathways .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve alterations in carbohydrate metabolism due to the inhibition of yeast α-glucosidase . These changes can have significant effects on cellular energy production and other related processes.
Future Directions
The future directions of 1-Deoxy-L-idonojirimycin HCl research are not explicitly mentioned in the search results. However, given its bioactivities, it could be further explored for its anti-hyperglycemic, anti-obesity, and antiviral features .
properties
IUPAC Name |
(2S,3R,4R,5S)-2-(hydroxymethyl)piperidine-3,4,5-triol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO4.ClH/c8-2-3-5(10)6(11)4(9)1-7-3;/h3-11H,1-2H2;1H/t3-,4-,5+,6+;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJIHMALTJRDNQI-SIQASLMSSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(C(N1)CO)O)O)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H]([C@@H]([C@@H](N1)CO)O)O)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.63 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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